![molecular formula C16H17N3O2 B2931288 N'-(2,6-dimethylphenyl)-N-(pyridin-4-ylmethyl)oxamide CAS No. 499210-35-4](/img/structure/B2931288.png)
N'-(2,6-dimethylphenyl)-N-(pyridin-4-ylmethyl)oxamide
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Description
N'-(2,6-dimethylphenyl)-N-(pyridin-4-ylmethyl)oxamide, also known as DPO, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DPO belongs to the class of N-arylamide compounds and has been found to exhibit various biochemical and physiological effects, making it an attractive candidate for further study.
Scientific Research Applications
1. Crystal Chemistry and Intermolecular Interactions
The study of crystal chemistry involving compounds similar to N'-(2,6-dimethylphenyl)-N-(pyridin-4-ylmethyl)oxamide has provided insights into intermolecular interactions. For instance, research on N,N‘-diphenylisophthalamide and related compounds helps understand the subtleties of crystalline structures and lattice energies due to variations in molecular conformations and hydrogen bonding (Malone et al., 1997).
2. Synthesis of Polyamides and Polymer Science
The synthesis of aromatic polyamides containing similar structural units demonstrates advancements in polymer science. These polymers, known for their thermal stability and excellent solubility, contribute to understanding the role of imido groups and alkyl chains in polymer properties (Choi & Jung, 2004).
3. Applications in Pharmaceutical Chemistry
Research on compounds structurally related to N'-(2,6-dimethylphenyl)-N-(pyridin-4-ylmethyl)oxamide, such as N′-[(1Z)-(substituted aromatic) methylidene] pyridine-4-carbohydrazides, has found potential applications in pharmaceutical chemistry. These compounds have shown promising antidepressant and nootropic activities, indicating their relevance in CNS active agent development (Thomas et al., 2016).
4. Polymer Synthesis and Applications
The synthesis of poly(2,6-dimethyl-1,4-phenylene oxide) using compounds with similar functional groups has had significant implications in creating thermoplastic resins. These resins are utilized in various applications, including medical and food industry equipment (Dautenhahn & Lim, 1992).
properties
IUPAC Name |
N'-(2,6-dimethylphenyl)-N-(pyridin-4-ylmethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O2/c1-11-4-3-5-12(2)14(11)19-16(21)15(20)18-10-13-6-8-17-9-7-13/h3-9H,10H2,1-2H3,(H,18,20)(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHGNQDZQLCEXSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)C(=O)NCC2=CC=NC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(2,6-dimethylphenyl)-N-(pyridin-4-ylmethyl)oxamide |
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